Cas no 221877-56-1 (42-(2-Tetrazolyl)rapamycin)

• Product Name: 42-(2-Tetrazolyl)rapamycin
• CAS No: 221877-56-1
• MF: C₅₂H₇₉N₅O₁₂
• MW: 966.209975481033
• CID: 4642038
• PubChem ID: 44405767
• Update Time: 2025-10-31

42-(2-Tetrazolyl)rapamycin Chemical and Physical Properties

Names and Identifiers

• 42-(2-Tetrazolyl)rapamycin
• BDBM50174275
• CHEMBL439319
• 221877-56-1
• SCHEMBL12081759
• HY-12424A
• G16217
• (42S)-42-Deoxy-42-(2H-tetrazol-2-yl)rapamycin
• (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-19,30-dimethoxy-12-[(2R)-1-[(1S,3R,4S)-3-methoxy-4-(2H-1,2,3,4-tetrazol-2-yl)cyclohexyl]propan-2-yl]-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.0^{4,9}]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
• CS-0022001
• 42-(2-Tetrazolyl)rapamycin?
• DTXSID601253802
• AKOS040732322

• Inchi： 1S/C52H79N5O12/c1-31-16-12-11-13-17-32(2)43(65-8)28-39-21-19-37(7)52(64,69-39)49(61)50(62)56-23-15-14-18-41(56)51(63)68-44(34(4)26-38-20-22-40(45(27-38)66-9)57-54-30-53-55-57)29-42(58)33(3)25-36(6)47(60)48(67-10)46(59)35(5)24-31/h11-13,16-17,25,30-31,33-35,37-41,43-45,47-48,60,64H,14-15,18-24,26-29H2,1-10H3/b13-11+,16-12-,32-17+,36-25+/t31-,33-,34-,35-,37-,38+,39+,40+,41+,43+,44+,45-,47-,48+,52-/m1/s1
• InChI Key： IURNHYDSJVLLPN-GTTQIJKGSA-N
• SMILES： O(C)[C@H]1[C@H](CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C1)N1N=NC=N1 |c:14,25,29,t:27|

Computed Properties

• Exact Mass: 965.57252297g/mol
• Monoisotopic Mass: 965.57252297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 69
• Rotatable Bond Count: 7
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 219

42-(2-Tetrazolyl)rapamycin Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on 42-(2-Tetrazolyl)rapamycin

Introduction to 42-(2-Tetrazolyl)rapamycin and CAS No 221877-56-1

The compound 42-(2-Tetrazolyl)rapamycin, identified by the chemical identifier CAS No 221877-56-1, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This derivative of rapamycin, a well-known macrolide compound, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. Rapamycin, originally isolated from the bacterium *Streptomyces hygroscopicus*, is renowned for its immunosuppressive and antiproliferative effects, primarily through its interaction with the mammalian target of rapamycin (mTOR) pathway. The introduction of a 2-tetrazolyl moiety into the rapamycin backbone has been strategically designed to enhance its pharmacological profile, making it a promising candidate for various medical conditions.

Recent studies have highlighted the structural modifications in 42-(2-Tetrazolyl)rapamycin that contribute to its enhanced binding affinity and selectivity towards mTOR. The tetrazole group introduced at the C42 position of rapamycin not only modifies its solubility but also influences its metabolic stability. This modification has been shown to improve the compound's bioavailability, allowing for more efficient therapeutic delivery. Furthermore, the tetrazole moiety is known to exhibit additional pharmacological interactions, which may contribute to broader therapeutic applications beyond traditional immunosuppression.

In the realm of drug development, 42-(2-Tetrazolyl)rapamycin has been explored for its potential in treating a variety of diseases, including cancer, autoimmune disorders, and metabolic syndromes. Preclinical studies have demonstrated that this derivative exhibits potent antitumor activity by inhibiting mTOR-dependent signaling pathways that promote cell proliferation and survival. The compound's ability to selectively target mTOR has made it an attractive candidate for developing targeted therapies that minimize off-target effects and reduce systemic toxicity.

One of the most compelling aspects of 42-(2-Tetrazolyl)rapamycin is its potential in regenerative medicine. Research indicates that this compound can modulate stem cell differentiation and tissue repair processes by fine-tuning mTOR signaling. This has opened up new avenues for treating degenerative diseases and injuries where tissue regeneration is crucial. The compound's ability to influence stem cell behavior without inducing excessive immunosuppression makes it a particularly promising candidate for combination therapies involving stem cell transplantation.

The synthesis of 42-(2-Tetrazolyl)rapamycin involves a multi-step process that requires precise chemical manipulation to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired structural integrity. These synthetic methodologies not only highlight the sophistication of modern pharmaceutical chemistry but also underscore the importance of precision in drug development.

From a biochemical perspective, 42-(2-Tetrazolyl)rapamycin exhibits unique interactions with cellular machinery compared to its parent compound rapamycin. The tetrazole group enhances its binding affinity to mTOR by forming additional hydrogen bonds and hydrophobic interactions within the protein pocket. This improved binding kinetics translates into more sustained pharmacological effects, potentially reducing the required dosing frequency and improving patient compliance. Additionally, the structural modifications may influence how the compound is metabolized within the body, offering insights into potential drug-drug interactions and side effect profiles.

The pharmacokinetic profile of 42-(2-Tetrazolyl)rapamycin has been extensively studied in both preclinical models and early clinical trials. Data suggest that this derivative exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its improved solubility compared to rapamycin enhances oral bioavailability, making it more suitable for oral administration. Furthermore, preliminary studies indicate that 42-(2-Tetrazolyl)rapamycin has a longer half-life than rapamycin, which could lead to more convenient dosing regimens for patients.

In conclusion, 42-(2-Tetrazolyl)rapamycin (CAS No 221877-56-1) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural modifications enhance its pharmacological efficacy while minimizing potential side effects associated with traditional immunosuppressants like rapamycin. Ongoing research continues to uncover new applications for this compound in areas such as cancer therapy, regenerative medicine, and metabolic disorders. As our understanding of molecular mechanisms advances, compounds like 42-(2-Tetrazolyl)rapamycin are poised to play a pivotal role in next-generation treatments.